Cas no 36855-74-0 (4-amino-N-(7H-purin-6-yl)benzamide)

36855-74-0 structure
Product name:4-amino-N-(7H-purin-6-yl)benzamide
4-amino-N-(7H-purin-6-yl)benzamide Chemical and Physical Properties
Names and Identifiers
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- 4-amino-N-(7H-purin-6-yl)benzamide
- 36855-74-0
- Benzamide, 4-amino-N-7H-purin-6-yl-
- 4-Amino-N-7H-purin-6-ylbenzamide
- 4-Amino-N-(9H-purin-6-yl)benzamide
- BRN 1139338
- DTXSID60958058
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- Inchi: InChI=1S/C12H10N6O/c13-8-3-1-7(2-4-8)12(19)18-11-9-10(15-5-14-9)16-6-17-11/h1-6H,13H2,(H2,14,15,16,17,18,19)
- InChI Key: BOLVNGAAFRSGFN-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1C(=O)NC2=NC=NC3=C2NC=N3)N
Computed Properties
- Exact Mass: 254.0918
- Monoisotopic Mass: 254.09160896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 109.58
4-amino-N-(7H-purin-6-yl)benzamide Related Literature
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Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
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Jinjie Qian,Wenbin Yang,Xiaofei Kuang,Jun Zhang,Yixin Cui,Weiming Wu,Xiao-Yuan Wu,Can-Zhong Lu J. Mater. Chem. A, 2015,3, 15399-15402
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3. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
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Karishma Tiwari,Monika Mishra,Vinod P. Singh RSC Adv., 2014,4, 27556-27564
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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